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Compound of Interest

Compound Name: Diethyl acetal-PEG4-amine

Cat. No.: B3055831 Get Quote

Essential Safety and Handling Guide for Diethyl
acetal-PEG4-amine
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Diethyl acetal-PEG4-amine, ensuring laboratory

safety and operational integrity.

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for Diethyl acetal-PEG4-amine. Adherence to these guidelines is crucial

for minimizing risks and ensuring a safe laboratory environment for all personnel.

Chemical and Physical Properties
While the Safety Data Sheet (SDS) for Diethyl acetal-PEG4-amine indicates it is not classified

as a hazardous substance, it is imperative to handle it with the care and precautions applicable

to all laboratory chemicals.[1] The following table summarizes key chemical and physical

properties. Data for Diethyl acetal-PEG4-amine is supplemented with information from

structurally related compounds, PEG 400 and Diethyl acetal, to provide a more comprehensive

overview.
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Property
Diethyl acetal-
PEG4-amine

Representative
Data (PEG 400)

Representative
Data (Diethyl
acetal)

Molecular Formula C₁₆H₃₅NO₆[1][2] HO(C₂H₄O)ₙH[3] C₆H₁₄O₂[2]

Molecular Weight 337.5 g/mol [1][2] ~400 g/mol [3][4] 118.17 g/mol [5]

CAS Number 672305-35-0[1][2] 25322-68-3[3] 105-57-7[2]

Appearance

Not specified; likely a

liquid or low-melting

solid

Clear, colorless,

viscous liquid[1]

Clear colorless liquid

with a pleasant

odor[5]

Boiling Point No data available
>200 °C

(decomposes)[4]
103-104 °C[5]

Melting Point No data available 4 to 8 °C[1] -100 °C[2][5]

Density No data available ~1.128 g/cm³[1]
0.8254 g/cm³ @ 20

°C[2]

Flash Point No data available 227 °C (441 °F)[6] -21 °C (-5.8 °F)[7][8]

Solubility No data available

Soluble in water,

acetone, alcohols,

benzene, glycerin,

glycols, and aromatic

hydrocarbons.[1]

Slightly soluble in

water.[5]

Storage Temperature -20°C[2] Not specified Not specified

Operational Plan: Safe Handling Procedure
All operations involving Diethyl acetal-PEG4-amine should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation risks.[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of potential hazards should be conducted before handling. The

following PPE is mandatory:
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Eye Protection: ANSI-approved safety goggles or a face shield should be worn to protect

from potential splashes.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent

skin contact.[1]

Body Protection: A chemical-resistant lab coat should be worn to protect personal clothing

from contamination.

Respiratory Protection: While the substance is not classified as hazardous, a NIOSH/MSHA-

approved respirator may be necessary if handling procedures could generate aerosols or if

work is performed in a poorly ventilated area.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a

safety shower and eyewash station are readily accessible.

Donning PPE: Put on all required personal protective equipment as outlined above.

Weighing and Transfer: Conduct all weighing and transferring of the compound within a

chemical fume hood to contain any potential vapors or aerosols.[1] For liquid transfers, use

sealed containers whenever possible.

Post-Handling: After completing the work, thoroughly decontaminate the work surface and

any equipment used.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
In the event of exposure, follow these first aid guidelines and seek immediate medical

attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers.[1]
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Skin Contact: Immediately wash the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[1]

Inhalation: Move the individual to fresh air. If symptoms persist, seek medical attention.[1]

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes and

seek medical attention.[1]

Disposal Plan
While Diethyl acetal-PEG4-amine is not classified as a hazardous material, it should not be

disposed of down the drain.[1] Proper disposal is essential to protect the environment.

Waste Collection: Collect all waste containing Diethyl acetal-PEG4-amine in a clearly

labeled, sealed container.

Disposal Method: Engage a certified waste disposal service to ensure compliance with all

local, state, and federal environmental regulations.[9] Polyethylene glycol is biodegradable,

but it is still important to avoid releasing it into wastewater systems.[9]

Empty Containers: Empty containers should be thoroughly rinsed before being discarded in

the regular trash. Ensure all labels are defaced or removed to prevent misuse.
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Safe Handling Workflow for Diethyl acetal-PEG4-amine
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Caption: Workflow for Safe Handling of Diethyl acetal-PEG4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

